Cas no 1518873-93-2 (4-(1-aminocyclohexyl)-3-fluorophenol)
4-(1-aminocyclohexyl)-3-fluorophenol Chemical and Physical Properties
Names and Identifiers
-
- 4-(1-aminocyclohexyl)-3-fluorophenol
- EN300-1822876
- 1518873-93-2
-
- Inchi: 1S/C12H16FNO/c13-11-8-9(15)4-5-10(11)12(14)6-2-1-3-7-12/h4-5,8,15H,1-3,6-7,14H2
- InChI Key: HBCZMNFADGKAGU-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1C1(CCCCC1)N)O
Computed Properties
- Exact Mass: 209.121592296g/mol
- Monoisotopic Mass: 209.121592296g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 46.2Ų
4-(1-aminocyclohexyl)-3-fluorophenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1822876-0.05g |
4-(1-aminocyclohexyl)-3-fluorophenol |
1518873-93-2 | 0.05g |
$851.0 | 2023-09-19 | ||
| Enamine | EN300-1822876-0.1g |
4-(1-aminocyclohexyl)-3-fluorophenol |
1518873-93-2 | 0.1g |
$892.0 | 2023-09-19 | ||
| Enamine | EN300-1822876-0.25g |
4-(1-aminocyclohexyl)-3-fluorophenol |
1518873-93-2 | 0.25g |
$933.0 | 2023-09-19 | ||
| Enamine | EN300-1822876-0.5g |
4-(1-aminocyclohexyl)-3-fluorophenol |
1518873-93-2 | 0.5g |
$974.0 | 2023-09-19 | ||
| Enamine | EN300-1822876-1.0g |
4-(1-aminocyclohexyl)-3-fluorophenol |
1518873-93-2 | 1g |
$1014.0 | 2023-06-01 | ||
| Enamine | EN300-1822876-2.5g |
4-(1-aminocyclohexyl)-3-fluorophenol |
1518873-93-2 | 2.5g |
$1988.0 | 2023-09-19 | ||
| Enamine | EN300-1822876-5.0g |
4-(1-aminocyclohexyl)-3-fluorophenol |
1518873-93-2 | 5g |
$2940.0 | 2023-06-01 | ||
| Enamine | EN300-1822876-10.0g |
4-(1-aminocyclohexyl)-3-fluorophenol |
1518873-93-2 | 10g |
$4360.0 | 2023-06-01 | ||
| Enamine | EN300-1822876-1g |
4-(1-aminocyclohexyl)-3-fluorophenol |
1518873-93-2 | 1g |
$1014.0 | 2023-09-19 | ||
| Enamine | EN300-1822876-5g |
4-(1-aminocyclohexyl)-3-fluorophenol |
1518873-93-2 | 5g |
$2940.0 | 2023-09-19 |
4-(1-aminocyclohexyl)-3-fluorophenol Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 4-(1-aminocyclohexyl)-3-fluorophenol
4-(1-Aminocyclohexyl)-3-fluorophenol (CAS No. 1518873-93-2): A Comprehensive Overview
4-(1-Aminocyclohexyl)-3-fluorophenol (CAS No. 1518873-93-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclohexylamine and fluorophenol structural components, serves as a valuable intermediate in the synthesis of bioactive molecules. Its molecular formula, C12H16FNO, and precise structural features make it a subject of interest for researchers exploring novel therapeutic agents and advanced material applications.
The growing demand for fluorinated organic compounds in drug discovery has positioned 4-(1-aminocyclohexyl)-3-fluorophenol as a key building block. Fluorination is a critical strategy in modern medicinal chemistry, as it enhances the metabolic stability, bioavailability, and binding affinity of drug candidates. This compound's fluorophenol moiety contributes to these desirable properties, making it a sought-after reagent in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents.
Recent trends in pharmaceutical research highlight the importance of cyclohexylamine derivatives, such as 4-(1-aminocyclohexyl)-3-fluorophenol, in addressing unmet medical needs. The compound's structural versatility allows for modifications that can lead to the discovery of new enzyme inhibitors and receptor modulators. Researchers are particularly interested in its potential applications in neurodegenerative disease treatments, where fluorinated compounds have shown promise in crossing the blood-brain barrier.
From a synthetic chemistry perspective, 4-(1-aminocyclohexyl)-3-fluorophenol offers several advantages. Its aminocyclohexyl group provides a rigid, three-dimensional structure that can influence the conformational properties of resulting molecules. This feature is crucial in designing selective pharmaceutical agents with reduced off-target effects. The compound's phenolic hydroxyl group also serves as a convenient handle for further chemical modifications, enabling the creation of diverse molecular architectures.
The pharmaceutical industry's increasing focus on precision medicine and targeted therapies has further elevated the importance of compounds like 4-(1-aminocyclohexyl)-3-fluorophenol. Its structural elements align well with current strategies for developing small molecule drugs that interact with specific biological targets. Recent publications have explored its use in creating kinase inhibitors and GPCR ligands, demonstrating its versatility in drug design.
Quality control and characterization of 4-(1-aminocyclohexyl)-3-fluorophenol are essential aspects of its application in research and development. Advanced analytical techniques, including HPLC, NMR spectroscopy, and mass spectrometry, are employed to ensure the compound's purity and structural integrity. These quality measures are particularly important when the compound is used as a reference standard or intermediate in GMP-compliant synthesis processes.
The commercial availability of 4-(1-aminocyclohexyl)-3-fluorophenol has expanded in recent years to meet growing research demands. Suppliers typically offer the compound in various quantities, from milligram-scale for initial screening studies to kilogram quantities for process development. Proper storage conditions, typically in a cool, dry environment protected from light, are recommended to maintain its stability over time.
Environmental and safety considerations for 4-(1-aminocyclohexyl)-3-fluorophenol follow standard laboratory chemical handling protocols. While not classified as highly hazardous, appropriate personal protective equipment (PPE) should be used when handling the compound. Researchers are advised to consult the material safety data sheet (MSDS) for specific handling instructions and disposal guidelines.
Future research directions for 4-(1-aminocyclohexyl)-3-fluorophenol may explore its potential in emerging therapeutic areas. The compound's structural features make it a candidate for investigation in proteolysis targeting chimera (PROTAC) technology and other targeted protein degradation approaches. Additionally, its application in radiopharmaceuticals and diagnostic imaging agents represents another promising avenue for development.
In conclusion, 4-(1-aminocyclohexyl)-3-fluorophenol (CAS No. 1518873-93-2) stands as an important chemical entity in modern pharmaceutical research. Its unique combination of fluorinated aromatic and aminocyclohexyl structural elements provides a versatile platform for drug discovery and development. As the pharmaceutical industry continues to evolve toward more sophisticated therapeutic approaches, compounds like this will likely play an increasingly significant role in addressing complex medical challenges.
1518873-93-2 (4-(1-aminocyclohexyl)-3-fluorophenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)